Cas no 4388-29-8 ([2,2'-Bi-2H-isoindole]-1,1',3,3'-tetrone)

• Product Name: [2,2'-Bi-2H-isoindole]-1,1',3,3'-tetrone
• CAS No: 4388-29-8
• MF: C₁₆H₈N₂O₄
• MW: 292.245723724365
• CID: 331579
• PubChem ID: 96315
• Update Time: 2025-04-19

[2,2'-Bi-2H-isoindole]-1,1',3,3'-tetrone Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bi-2H-isoindole]-1,1',3,3'-tetrone
• 2-(1,3-dioxoisoindol-2-yl)isoindole-1,3-dione
• phthalimidophthalimide
• (2,2'-Bi-2H-isoindole)-1,1',3,3'-tetrone (9CI)
• {[2,2'-Bi-2H-isoindole]-1,1',3,3'-tetrone}
• 2,2'-Biisoindole-1,1',3,3'-tetrone
• N,N'-Biphthalimide
• (2,2'-Bi-2H-isoindole)-1,1',3,3'-tetrone
• NSC 66447
• UNII-SYD6ZK1D28
• AKOS004906122
• HMS1667L13
• DTXSID50195970
• [2,4'-Biisoindoline]-1,1',3,3'-tetraone
• NSC66447
• (2,2'-BIISOINDOLE)-1,1',3,3'-TETRONE
• SYD6ZK1D28
• PHTHALIC ANHYDRIDE AZINE
• 2-(1,3-dioxoisoindolin-2-yl)isoindoline-1,3-dione
• SCHEMBL454827
• 4388-29-8
• n-Phthalimidophthalimide
• [2,1',3,3'-tetrone
• NSC-66447

• Inchi： 1S/C16H8N2O4/c19-13-9-5-1-2-6-10(9)14(20)17(13)18-15(21)11-7-3-4-8-12(11)16(18)22/h1-8H
• InChI Key： PSZKUURJDMPKFK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1N1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 292.04844
• Monoisotopic Mass: 292.048407
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.634
• Boiling Point: 515°C at 760 mmHg
• Flash Point: 256°C
• Refractive Index: 1.756
• PSA: 74.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones